![molecular formula C23H19BrClN3OS2 B2863173 3-{[(4-bromobenzyl)sulfinyl]methyl}-5-[(4-chlorobenzyl)sulfanyl]-4-phenyl-4H-1,2,4-triazole CAS No. 344274-99-3](/img/structure/B2863173.png)
3-{[(4-bromobenzyl)sulfinyl]methyl}-5-[(4-chlorobenzyl)sulfanyl]-4-phenyl-4H-1,2,4-triazole
Description
This compound is a complex organic molecule with the molecular formula C19H19BrClN3OS2 . It’s a derivative of 1,2,4-triazole, a class of heterocyclic compounds that contain a five-membered ring with three nitrogen atoms .
Molecular Structure Analysis
The 3D structure of this compound has been confirmed by single-crystal X-ray diffraction . The molecule’s conformation in the crystal structure is significantly influenced by crystal packing forces .Physical And Chemical Properties Analysis
This compound has a boiling point of 699.8±65.0 C at 760 mmHg and a refractive index of 1.688 . More detailed physical and chemical properties would require experimental determination or computational prediction.Scientific Research Applications
Antimicrobial Properties
This compound could have significant antimicrobial properties. For instance, similar compounds have shown remarkable efficacy against various bacterial strains such as Bacillus subtilis, Staphylococcus aureus, Pseudomonas aeruginosa, and Escherichia coli. They also exhibited significant potency against the fungus Candida albicans .
Antifungal Applications
The compound could be used in the development of antifungal drugs. Triazole derivatives, including this compound, have been reported to exhibit significant antifungal properties .
Antiviral Applications
Triazole derivatives, including this compound, have been reported to exhibit significant antiviral properties. For example, ribavirin, a triazole derivative, is used as an antiviral drug .
Anticancer Applications
This compound could potentially be used in the development of anticancer drugs. Triazole derivatives, including this compound, have been reported to exhibit significant anticancer properties .
Anti-HIV Applications
Triazole derivatives, including this compound, have been reported to exhibit significant anti-HIV properties. For example, letrozole, vorozole, and anastrozole, which are triazole derivatives, are used as antitumor agents .
Antioxidant Applications
This compound could potentially be used in the development of antioxidant drugs. Triazole derivatives, including this compound, have been reported to exhibit significant antioxidant properties .
Anti-inflammatory Applications
This compound could potentially be used in the development of anti-inflammatory drugs. Triazole derivatives, including this compound, have been reported to exhibit significant anti-inflammatory properties .
Lipase Inhibition
This compound could potentially be used in the development of drugs that inhibit lipase, an enzyme that plays a crucial role in the digestion of dietary fats. Some triazole derivatives have shown good effects on lipase inhibition .
properties
IUPAC Name |
3-[(4-bromophenyl)methylsulfinylmethyl]-5-[(4-chlorophenyl)methylsulfanyl]-4-phenyl-1,2,4-triazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19BrClN3OS2/c24-19-10-6-18(7-11-19)15-31(29)16-22-26-27-23(28(22)21-4-2-1-3-5-21)30-14-17-8-12-20(25)13-9-17/h1-13H,14-16H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HCTYWNLENRYFCB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=NN=C2SCC3=CC=C(C=C3)Cl)CS(=O)CC4=CC=C(C=C4)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19BrClN3OS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
532.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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